Cas no 646521-43-9 (Phosphoric acid, bis(1-methylethyl) sec-pentyl ester)

• Product Name: Phosphoric acid, bis(1-methylethyl) sec-pentyl ester
• CAS No: 646521-43-9
• MF: C₁₁H₂₅O₄P
• MW: 252.287564992905
• CID: 419686
• PubChem ID: 71379226
• Update Time: 2025-04-19

Phosphoric acid, bis(1-methylethyl) sec-pentyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, bis(1-methylethyl) sec-pentyl ester
• pentan-2-yl dipropan-2-yl phosphate
• 646521-43-9
• DTXSID90801806

• Inchi： 1S/C11H25O4P/c1-7-8-11(6)15-16(12,13-9(2)3)14-10(4)5/h9-11H,7-8H2,1-6H3
• InChI Key： KEDFDARAEHXMJT-UHFFFAOYSA-N
• SMILES： P(=O)(OC(C)C)(OC(C)C)OC(C)CCC

Computed Properties

• Exact Mass: 252.14915
• Monoisotopic Mass: 252.14904627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76